3-Iodo-4-methoxyaniline
Overview
Description
Synthesis Analysis
The synthesis of related compounds involves various strategies, such as direct alkylation and displacement reactions. For instance, the synthesis of 3-substituted-6-(3-ethyl-4-methylanilino)uracils involves alkylation and displacement of amino groups, which could be relevant for synthesizing 3-Iodo-4-methoxyaniline derivatives . Additionally, the synthesis of 3-(4-Methoxyphenyl)-2-thioxo-2,3-dihydroquinazolin-4(1H)-one from 4-methoxyaniline suggests a multi-step process that could potentially be adapted for the synthesis of 3-Iodo-4-methoxyaniline .
Molecular Structure Analysis
The molecular structure of compounds similar to 3-Iodo-4-methoxyaniline has been studied using various spectroscopic techniques. For example, the molecular structure, vibrational, UV, and NMR spectra of 3-methoxyaniline were investigated using Hartree–Fock and density functional theory methods . These studies provide a foundation for understanding the molecular structure of 3-Iodo-4-methoxyaniline.
Chemical Reactions Analysis
The chemical reactivity of methoxyaniline derivatives is highlighted in several studies. The electropolymerization of o-methoxyaniline to produce optically active poly(o-methoxyaniline) demonstrates the potential for 3-Iodo-4-methoxyaniline to participate in polymerization reactions . Additionally, the synthesis of flavylium ions and their reactivity in aqueous solutions could be analogous to reactions involving 3-Iodo-4-methoxyaniline .
Physical and Chemical Properties Analysis
The physical and chemical properties of 4-methoxyaniline derivatives have been characterized in several studies. For example, the antimicrobial activities of a zinc(II) complex with 4-methoxyaniline were evaluated, suggesting potential biological activities for 3-Iodo-4-methoxyaniline . The study of a 4-methoxyanilinium compound undergoing a structural phase transition and exhibiting ferroelectric properties indicates the potential for diverse physical properties in 3-Iodo-4-methoxyaniline .
Scientific Research Applications
Environmental Applications :
- Methoxyanilines, derivatives of aniline like 3-Iodo-4-methoxyaniline, are important chemical precursors in dye and pharmaceutical industries. However, wastewater containing these compounds can be highly toxic and carcinogenic. Research by Chaturvedi and Katoch (2020) evaluated the Fenton-like oxidation process for the degradation of methoxyanilines using Laterite soil as an alternative iron source. This method showed promise in treating wastewater containing toxic chemicals (Chaturvedi & Katoch, 2020).
Materials Science and Chemistry :
- Tsuchimoto et al. (2016) studied the luminescence properties of N-(3,5-diXsalicylidene)-2-methoxyaniline crystals (where X includes iodo). They found that these compounds exhibit fluorescence in the solid state, indicating potential applications in materials science, particularly in the development of fluorescent materials (Tsuchimoto et al., 2016).
- Conreaux et al. (2008) demonstrated the use of various 3-iodo-4-methoxypyridin-2-ones in the synthesis of furan-fused heterocycles, showing their potential in organic chemistry and pharmaceutical synthesis (Conreaux, Belot, Desbordes, Monteiro, & Balme, 2008).
- MacInnes and Funt (1988) discovered that poly-o-methoxyaniline is a new soluble conducting polymer with promising applications in electronics and material science (MacInnes & Funt, 1988).
Biomedical Research :
- Obaleye et al. (2016) synthesized a zinc(II) complex of meso-tetraphenylporphyrin with 4-methoxyaniline and investigated its antimicrobial activities. This indicates potential applications in the development of antimicrobial agents (Obaleye, Tella, Obiyenwa, Simon, & Olawale, 2016).
Pharmaceutical Chemistry :
- Zhi et al. (2005) synthesized numerous 3-substituted-6-(3-ethyl-4-methylanilino)uracils, indicating the use of methoxyaniline derivatives in the development of new pharmaceutical compounds, particularly as inhibitors of bacterial DNA polymerase (Zhi, Long, Manikowski, Brown, Tarantino, Holm, Dix, Wright, Foster, Butler, Lamarr, Skow, Motorina, Lamothe, & Storer, 2005).
Safety And Hazards
3-Iodo-4-methoxyaniline is harmful if swallowed, in contact with skin, or if inhaled . It causes skin irritation and serious eye irritation . It may also cause respiratory irritation . Safety measures include avoiding breathing dust/fume/gas/mist/vapors/spray, using only outdoors or in a well-ventilated area, and wearing protective gloves/protective clothing/eye protection/face protection .
properties
IUPAC Name |
3-iodo-4-methoxyaniline | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8INO/c1-10-7-3-2-5(9)4-6(7)8/h2-4H,9H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UHPNLGCUIGEZRB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)N)I | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8INO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10622075 | |
Record name | 3-Iodo-4-methoxyaniline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10622075 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
249.05 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Iodo-4-methoxyaniline | |
CAS RN |
74587-12-5 | |
Record name | 3-Iodo-4-methoxybenzenamine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=74587-12-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3-Iodo-4-methoxyaniline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10622075 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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